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Compound of Interest

Compound Name: sodium,ethyl 3-oxobutanoate

Cat. No.: B15498885

An In-depth Technical Guide to the Physicochemical Properties of Sodium Ethyl 3-
Oxobutanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of sodium ethyl 3-oxobutanoate, also known as sodium ethyl acetoacetate. This
compound is a significant intermediate in organic synthesis, valued for its role in forming
carbon-carbon bonds and its utility in the production of a wide array of pharmaceuticals, dyes,
and fragrances. Understanding its fundamental properties is critical for its effective application
in research and development.

Core Physicochemical Properties

Sodium ethyl 3-oxobutanoate is the sodium salt of ethyl 3-oxobutanoate. The parent [3-keto
ester exhibits keto-enol tautomerism, and the sodium salt predominantly exists as the sodium
enolate. This structure is key to its reactivity as a nucleophile in various chemical syntheses.

Quantitative Data Summary

The essential physicochemical data for sodium ethyl 3-oxobutanoate are summarized in the
table below for easy reference and comparison.
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Property Value Citations

Molecular Formula CeHoNaOs3 [1]

Molecular Weight 152.12 g/mol [2][3][4]
White to pale yellow crystalline

Appearance . o [L1[2][31[5][6]
solid, powder, or liquid

Melting Point 168 °C (decomposes) 2131517118191
140-145 °C at 0.4 Torr

Boiling Point (decomposes at atmospheric [2]
pressure)

Density 1.020 - 1.107 g/cm? (estimate) [21[31[51[71[10]
Freely soluble in water (=50

Solubility /100 mL); Soluble in ethanol [1107]

(15 /100 mL)

pKa (of parent ester)

~10.2 - 11.0 (for the active

methylene protons)

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings and for ensuring

consistency in material quality. The following sections describe the protocols for the synthesis

of sodium ethyl 3-oxobutanoate and the general methods for determining its key

physicochemical properties.

Synthesis of Sodium Ethyl 3-Oxobutanoate

The most common laboratory-scale synthesis involves the deprotonation of the parent ester,

ethyl 3-oxobutanoate (ethyl acetoacetate), using a strong sodium base, such as sodium

ethoxide.

Objective: To prepare the sodium salt of ethyl 3-oxobutanoate via acid-base reaction.

Materials:
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o Ethyl 3-oxobutanoate (ethyl acetoacetate)

» Absolute ethanol

e Sodium metal

e Anhydrous diethyl ether

e Reaction flask with a reflux condenser and drying tube
e Magnetic stirrer

e Cooling bath

Procedure:

» Preparation of Sodium Ethoxide: In a flame-dried reaction flask under an inert atmosphere
(e.g., argon or nitrogen), clean sodium metal is dissolved in absolute ethanol to generate a
solution of sodium ethoxide. This reaction is exothermic and should be performed with
cooling.

o Reaction: The solution of sodium ethoxide is cooled in an ice bath. Ethyl 3-oxobutanoate is
then added dropwise to the stirred solution.

» Precipitation: The formation of the sodium salt, which is less soluble in the reaction medium,
results in its precipitation. Anhydrous diethyl ether can be added to facilitate complete
precipitation.

« |solation: The resulting solid precipitate is collected by filtration.

« Purification: The collected solid is washed with anhydrous diethyl ether to remove any
unreacted starting materials and residual ethanol.

e Drying: The final product, sodium ethyl 3-oxobutanoate, is dried under vacuum to yield a fine,
typically white to off-white, powder.

Determination of Physicochemical Properties
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Melting Point Determination: The melting point is determined using a capillary melting point
apparatus. A small, dry sample of the crystalline solid is packed into a capillary tube, which is
then placed in the apparatus. The temperature is gradually increased, and the range from the
temperature at which the substance begins to melt to the temperature at which it is completely
liquid is recorded. For sodium ethyl 3-oxobutanoate, the decomposition point is noted as the
substance degrades upon melting.[2][3][5][7][8][9]

Boiling Point Determination under Reduced Pressure: Due to its decomposition at atmospheric
pressure, the boiling point is determined under vacuum. The sample is placed in a distillation
flask connected to a vacuum pump and a manometer. The pressure is reduced to a stable
value (e.g., 0.4 Torr), and the sample is heated.[2] The temperature at which the liquid boils
and its vapor condenses is recorded as the boiling point at that specific pressure.

Density Measurement: The density of the material can be determined using a pycnometer. The
weight of the empty pycnometer is measured, followed by the weight of the pycnometer filled
with the substance. The volume of the substance is determined by the known volume of the
pycnometer. The density is then calculated as mass divided by volume.

Solubility Assessment: A qualitative and quantitative assessment of solubility is performed by
adding a known mass of the solute (sodium ethyl 3-oxobutanoate) to a known volume of a
solvent (e.g., water, ethanol, chloroform) at a specific temperature. The mixture is stirred, and
the point at which no more solute dissolves is observed to determine the saturation
concentration. For a substance "freely soluble" in water, this means a significant amount can be
dissolved.[1][7]

Visualized Workflow: Synthesis of Sodium Ethyl 3-
Oxobutanoate

The following diagram illustrates the chemical logic for the synthesis of sodium ethyl 3-
oxobutanoate from its parent ester.
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Ethyl 3-Oxobutanoate Reacts with Forms Sodium Ethyl
(Keto-Enol Tautomer) 3-Oxobutanoate (Enolate)
a-carbon

Sodium Ethoxide | Ethanol

(NaOEt in Ethanol) (Byproduct)

Click to download full resolution via product page

Caption: Synthesis of sodium ethyl 3-oxobutanoate via deprotonation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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